Cas no 1217665-54-7 (Fmoc-3-(boc-aminomethyl)-d-phenylalanine)

• Product Name: Fmoc-3-(boc-aminomethyl)-d-phenylalanine
• CAS No: 1217665-54-7
• MF: C₃₀H₃₂N₂O₆
• MW: 516.584888458252
• MDL: MFCD03093567
• CID: 1032909
• PubChem ID: 7146265
• Update Time: 2025-06-08

Fmoc-3-(boc-aminomethyl)-d-phenylalanine Chemical and Physical Properties

Names and Identifiers

• (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-(((tert-butoxycarbonyl)amino)methyl)phenyl)propanoic acid
• (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-[3-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]phenyl]propanoic acid
• Fmoc-3-(Boc-aminomethyl)-D-phenylalanine
• Fmoc-D-3-Aminomethylphe(Boc)
• AKOS016844157
• D-Phenylalanine, 3-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-
• CS-0207636
• S11080
• (2R)-3-(3-{[(TERT-BUTOXYCARBONYL)AMINO]METHYL}PHENYL)-2-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}PROPANOIC ACID
• MFCD03093567
• (2R)-3-[3-({[(TERT-BUTOXY)CARBONYL]AMINOMETHYL)PHENYL]-2-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINOPROPANOIC ACID
• DTXSID00428048
• PS-12803
• fmoc-D-3-aminomethylphe(boc), AldrichCPR
• 1217665-54-7
• Fmoc-3-(boc-aminomethyl)-d-phenylalanine

• MDL： MFCD03093567
• Inchi： 1S/C30H32N2O6/c1-30(2,3)38-28(35)31-17-20-10-8-9-19(15-20)16-26(27(33)34)32-29(36)37-18-25-23-13-6-4-11-21(23)22-12-5-7-14-24(22)25/h4-15,25-26H,16-18H2,1-3H3,(H,31,35)(H,32,36)(H,33,34)/t26-/m1/s1
• InChI Key： CLXDODPHMWMJCQ-AREMUKBSSA-N
• SMILES： O(C(N[C@@H](C(=O)O)CC1C=CC=C(CNC(=O)OC(C)(C)C)C=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 516.22600
• Monoisotopic Mass: 516.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 38
• Rotatable Bond Count: 13
• Complexity: 804
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 114Ų

Experimental Properties

• PSA: 120.94000
• LogP: 5.65450

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Fmoc-3-(boc-aminomethyl)-d-phenylalanine

Introduction to Fmoc-3-(Boc-aminomethyl)-D-phenylalanine (CAS No. 1217665-54-7)

Fmoc-3-(Boc-aminomethyl)-D-phenylalanine, with the chemical compound identifier CAS No. 1217665-54-7, is a specialized building block in the realm of peptidomimetics and pharmaceutical research. This compound is particularly significant due to its unique structural features, which make it a valuable tool for synthetic chemists and biologists working on the development of novel therapeutic agents.

The molecular structure of Fmoc-3-(Boc-aminomethyl)-D-phenylalanine incorporates both protecting groups and functional moieties that enhance its utility in peptide synthesis. The presence of an Fmoc (fluorenylmethyloxycarbonyl) group at the amino terminus allows for selective protection during solid-phase peptide synthesis (SPPS), while the Boc (tert-butoxycarbonyl) group on the side chain provides stability and control over reaction conditions. Additionally, the amine-methyl functionality at the third position offers a versatile handle for further derivatization, enabling the construction of complex peptidomimetics.

In recent years, there has been growing interest in peptidomimetics as they offer advantages over traditional peptides, including improved pharmacokinetic properties and enhanced resistance to enzymatic degradation. The use of Fmoc-3-(Boc-aminomethyl)-D-phenylalanine in these applications is particularly noteworthy because it allows for the introduction of non-natural amino acids into peptide sequences, which can lead to the discovery of new drug candidates with improved efficacy and reduced side effects.

One of the most compelling aspects of Fmoc-3-(Boc-aminomethyl)-D-phenylalanine is its role in the development of protease inhibitors. Proteases are enzymes that play crucial roles in various biological processes, including viral replication and inflammation. By designing peptidomimetics that mimic natural substrates or inhibitors, researchers can develop molecules that selectively target these enzymes. For instance, studies have shown that peptidomimetics incorporating modified amino acids like those found in Fmoc-3-(Boc-aminomethyl)-D-phenylalanine can exhibit potent inhibitory activity against various proteases, making them promising candidates for treating conditions such as HIV infection and cancer.

The synthesis of Fmoc-3-(Boc-aminomethyl)-D-phenylalanine involves a series of well-defined chemical transformations that highlight the precision and elegance of modern organic synthesis. The process typically begins with the protection of the amino group using an Fmoc strategy, followed by selective functionalization at the side chain. The Boc group is introduced to stabilize the intermediate during subsequent reactions, while the amine-methyl functionality is incorporated through a nucleophilic substitution reaction. This synthetic route exemplifies the sophistication required to produce complex molecules that serve as critical intermediates in pharmaceutical research.

Advances in computational chemistry have further enhanced the utility of Fmoc-3-(Boc-aminomethyl)-D-phenylalanine by enabling researchers to predict its behavior in various reaction conditions. Molecular modeling studies have shown that this compound can adopt multiple conformations, which may influence its interactions with biological targets. By leveraging computational tools, scientists can optimize synthetic pathways and predict potential side reactions, thereby streamlining the development process for new therapeutic agents.

The impact of Fmoc-3-(Boc-aminomethyl)-D-phenylalanine extends beyond academic research; it has practical implications in drug development pipelines. Pharmaceutical companies are increasingly utilizing peptidomimetics as lead compounds due to their ability to modulate biological pathways with high specificity. For example, recent studies have demonstrated that peptidomimetics derived from derivatives like Fmoc-3-(Boc-aminomethyl)-D-phenylalanine can inhibit key enzymes involved in metabolic disorders, offering new therapeutic strategies for conditions such as diabetes and obesity.

In conclusion, Fmoc-3-(Boc-aminomethyl)-D-phenylalanine (CAS No. 1217665-54-7) represents a significant advancement in peptidomimetic chemistry. Its unique structural features make it an indispensable tool for synthetic chemists and biologists working on cutting-edge pharmaceutical research. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly vital role in discovering and developing new treatments for a wide range of diseases.